Cas no 344911-90-6 (Araloside X)

Araloside X structure
Araloside X structure
Product Name:Araloside X
CAS No:344911-90-6
MF:C60H98O28
MW:1267.40334272385
CID:829332
Update Time:2024-11-01

Araloside X Chemical and Physical Properties

Names and Identifiers

    • Araloside X
    • CongmunosideX
    • Congmunoside X
    • C60H98O28
    • Y0052
    • Araloside Ⅹ
    • Inchi: 1S/C60H98O28/c1-55(2)14-16-60(54(78)88-51-44(76)41(73)36(68)28(21-63)81-51)17-15-58(6)24(25(60)18-55)8-9-32-57(5)12-11-33(56(3,4)31(57)10-13-59(32,58)7)84-53-48(87-50-43(75)40(72)35(67)27(20-62)80-50)47(38(70)30(23-65)83-53)86-52-45(77)46(37(69)29(22-64)82-52)85-49-42(74)39(71)34(66)26(19-61)79-49/h8,25-53,61-77H,9-23H2,1-7H3/t25-,26+,27+,28+,29+,30+,31-,32+,33-,34+,35+,36+,37+,38+,39-,40-,41-,42+,43+,44+,45+,46-,47-,48+,49-,50-,51-,52-,53-,57-,58+,59+,60-/m0/s1
    • InChI Key: WMSZDXQCLFUBAQ-FJNJJAFCSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O[C@H]6[C@@H]([C@H]([C@@H]([C@@H](CO)O6)O)O)O)CCC(C)(C)C[C@H]5C4=CC[C@@H]32)C1(C)C

Computed Properties

  • Exact Mass: 1266.62446247 g/mol
  • Monoisotopic Mass: 1266.62446247 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 17
  • Hydrogen Bond Acceptor Count: 28
  • Heavy Atom Count: 88
  • Rotatable Bond Count: 16
  • Complexity: 2440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 33
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 1267.4
  • XLogP3: -0.7
  • Topological Polar Surface Area: 453

Experimental Properties

  • Color/Form: Powder
  • Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (1.4E-4 g/L) (25 ºC),

Araloside X Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chengdu Biopurify Phytochemicals Ltd
BP0388-10mg
Congmunoside X
344911-90-6 98%
10mg
$196 2023-09-20
Chengdu Biopurify Phytochemicals Ltd
BP0388-20mg
Congmunoside X
344911-90-6 98%
20mg
$350 2023-09-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A78350-20mg
Araloside X
344911-90-6 ,HPLC≥98%
20mg
¥1568.0 2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajcn4462-20mg
Araloside X
344911-90-6 98%
20mg
¥1799.00 2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T3S0289-25 mg
Araloside X
344911-90-6
25mg
¥5266.00 2022-04-26
MedChemExpress
HY-N2001-5mg
Araloside X
344911-90-6
5mg
¥830 2024-04-18
MedChemExpress
HY-N2001-10mg
Araloside X
344911-90-6
10mg
¥1350 2024-04-18
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BZP0733-20mg
Araloside X
344911-90-6 HPLC≥98%
20mg
¥1820元 2023-09-15
DC Chemicals
DCL-028-20 mg
Araloside X
344911-90-6 >98%, Standard References Grade
20mg
$280.0 2022-03-01
Chengdu Biopurify Phytochemicals Ltd
BP0388-10mg
Congmunoside X
344911-90-6 98%
10mg
$196 2023-09-19

Araloside X Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:344911-90-6)Araloside X
Order Number:A1202728
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:48
Price ($):713.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:344911-90-6)Araloside X
A1202728
Purity:99%
Quantity:1g
Price ($):713.0
Email